Cas no 2138434-13-4 (Methyl 1-(3-hydroxypiperidin-3-yl)cyclopropane-1-carboxylate)

• Product Name: Methyl 1-(3-hydroxypiperidin-3-yl)cyclopropane-1-carboxylate
• CAS No: 2138434-13-4
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5962975
• PubChem ID: 165468885
• Update Time: 2025-06-09

Methyl 1-(3-hydroxypiperidin-3-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-hydroxypiperidin-3-yl)cyclopropane-1-carboxylate
• 2138434-13-4
• EN300-763263
• Methyl 1-(3-hydroxypiperidin-3-yl)cyclopropane-1-carboxylate

• Inchi： 1S/C10H17NO3/c1-14-8(12)9(4-5-9)10(13)3-2-6-11-7-10/h11,13H,2-7H2,1H3
• InChI Key： ZBKXLRWVUYRLPM-UHFFFAOYSA-N
• SMILES： OC1(CNCCC1)C1(C(=O)OC)CC1

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Additional information on Methyl 1-(3-hydroxypiperidin-3-yl)cyclopropane-1-carboxylate

Methyl 1-(3-hydroxypiperidin-3-yl)cyclopropane-1-carboxylate (CAS No. 2138434-13-4): A Comprehensive Overview

Methyl 1-(3-hydroxypiperidin-3-yl)cyclopropane-1-carboxylate, identified by its CAS number 2138434-13-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropane ring linked to a piperidine moiety, has garnered attention due to its unique structural properties and potential biological activities. The presence of a hydroxyl group on the piperidine ring introduces a level of functional diversity that makes this compound a promising candidate for further exploration in drug discovery.

The Methyl 1-(3-hydroxypiperidin-3-yl)cyclopropane-1-carboxylate structure is characterized by its rigid cyclopropane core, which is known to enhance the metabolic stability of attached molecules. This feature is particularly valuable in the development of therapeutic agents where prolonged half-life and resistance to enzymatic degradation are desirable. The piperidine ring, on the other hand, is a common pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies suggest that the hydroxyl group on the piperidine ring may facilitate hydrogen bonding interactions, enhancing the compound's ability to bind to specific proteins. This has opened up new avenues for investigating its potential in modulating pathways associated with diseases such as cancer, neurodegeneration, and inflammation.

In the realm of drug discovery, the Methyl 1-(3-hydroxypiperidin-3-yl)cyclopropane-1-carboxylate molecule has been explored for its potential as an intermediate in the synthesis of more complex pharmacological agents. The cyclopropane ring can serve as a scaffold for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. For instance, modifications at the carboxylate group could lead to the development of novel inhibitors or agonists targeting specific enzymatic or receptor-mediated processes.

One of the most exciting aspects of this compound is its potential in oncology research. Preliminary studies have indicated that derivatives of Methyl 1-(3-hydroxypiperidin-3-yl)cyclopropane-1-carboxylate may exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The rigid structure of the cyclopropane ring can mimic natural substrates or transition states, leading to potent binding interactions. Additionally, the hydroxyl group provides a site for further derivatization, allowing researchers to optimize potency and selectivity.

The synthesis of Methyl 1-(3-hydroxypiperidin-3-yl)cyclopropane-1-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the cyclopropane core, followed by functional group transformations to introduce the hydroxyl and carboxylate groups. Advances in catalytic methods have made these processes more efficient and scalable, facilitating access to larger quantities of the compound for further study.

In conclusion, Methyl 1-(3-hydroxypiperidin-3-yl)cyclopropane-1-carboxylate (CAS No. 2138434-13-4) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments.